Methyl 5-nitroisoquinoline-1-carboxylate

• Molecular Formula: C11H8N2O4
• Molecular Weight: 232.19 g/mol
• IUPAC Name: methyl 5-nitroisoquinoline-1-carboxylate
• InChI: InChI=1S/C11H8N2O4/c1-17-11(14)10-8-3-2-4-9(13(15)16)7(8)5-6-12-10/h2-6H,1H3
• InChI Key: DBWHYNOCECHDDC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=CC2=C1C=CC=C2[N+](=O)[O-]

Description

Methyl 5-nitroisoquinoline-1-carboxylate is a useful research compound. Its molecular formula is C11H8N2O4 and its molecular weight is 232.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (23 g, 167 mmol) was added to a solution of 5-nitro-isoquinoline-1-carboxylic acid (Description 104, 2.7 g, 12.4 mmol) in N,N-dimethylformamide (50 ml) at room temperature. Iodomethane (1.0 ml, 16.1 mmol) was then added and the reaction stirred at room temperature for 20 h. Water (300 ml) was added and the mixture was extracted with ethyl acetate (2×200 ml). The combined organic phases were washed with water (2×100 ml), brine (100 ml) then dried (Na2SO4) and evaporated. Purification of the residue by column chromatography eluting with ethyl acetate-isohexane (7:13 increasing to 1:1) gave the title compound (558 mg, 19%).